Cas no 73177-67-0 (2-Methyl-1-phenyl-1-pentanol)

2-Methyl-1-phenyl-1-pentanol Properties

Names and Identifiers

• 2-Methyl-1-phenyl-1-pentanol
• 2-methyl-1-phenylpentan-1-ol
• DTXSID00993903
• 2-Methyl-1-phenyl-1-pentanol, threo + erythro
• SCHEMBL1173366
• 2-Methyl-1-phenyl-1-pentanol, erythro + threo
• 73177-67-0
• MFCD00049211
• AKMRXUUGAJOMFO-UHFFFAOYSA-N
• FT-0641446
• 2-methyl-1-phenyl-1-pentanol, AldrichCPR
• YCA17767
• DB-055729
• +Expand

• MDL： MFCD00049211
• InChIKey： AKMRXUUGAJOMFO-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H18O/c1-3-7-10(2)12(13)11-8-5-4-6-9-11/h4-6,8-10,12-13H,3,7H2,1-2H3
• SMILES： CCCC(C)C(C1=CC=CC=C1)O

Computed Properties

• Exact Mass: 178.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 178.135765193g/mol
• Heavy Atom Count: 13
• Complexity: 127
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 3.15620
• PSA: 20.23000
• Refractive Index: 1.509
• Boiling Point: 248°C at 760 mmHg
• Flash Point: 111°C
• Color/Form: Not determined.
• Solubility: Not determined.
• Density: 0.953